Cas no 52455-71-7 (1-Azabicyclo[2.2.2]octan-3-one, 2-(phenylmethylene)-, (Z)-)

1-Azabicyclo[2.2.2]octan-3-one, 2-(phenylmethylene)-, (Z)- structure
52455-71-7 structure
Product Name:1-Azabicyclo[2.2.2]octan-3-one, 2-(phenylmethylene)-, (Z)-
CAS No:52455-71-7
MF:C14H15NO
MW:213.275003671646
CID:1577248
PubChem ID:712329
Update Time:2025-04-21

1-Azabicyclo[2.2.2]octan-3-one, 2-(phenylmethylene)-, (Z)- Chemical and Physical Properties

Names and Identifiers

    • 1-Azabicyclo[2.2.2]octan-3-one, 2-(phenylmethylene)-, (Z)-
    • AKOS000424977
    • (Z)-2-benzylidenequinuclidin-3-one
    • CHEMBL4524576
    • 2-Benzylidene-1-aza-bicyclo[2.2.2]octan-3-one
    • RBGFDYWXBIXLSF-RAXLEYEMSA-N
    • SCHEMBL1331513
    • SCHEMBL1331516
    • 52455-71-7
    • Inchi: 1S/C14H15NO/c16-14-12-6-8-15(9-7-12)13(14)10-11-4-2-1-3-5-11/h1-5,10,12H,6-9H2/b13-10-
    • InChI Key: RBGFDYWXBIXLSF-RAXLEYEMSA-N
    • SMILES: O=C1/C(=C/C2C=CC=CC=2)/N2CCC1CC2

Computed Properties

  • Exact Mass: 213.11545
  • Monoisotopic Mass: 213.115364102g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 16
  • Rotatable Bond Count: 1
  • Complexity: 307
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 1
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 2.7
  • Topological Polar Surface Area: 20.3Ų

Experimental Properties

  • PSA: 20.31

1-Azabicyclo[2.2.2]octan-3-one, 2-(phenylmethylene)-, (Z)- Related Literature

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